Cas no 750617-19-7 (1-(2,5-diphenyl-1,3-thiazol-4-yl)-4-{(furan-2-yl)methylamino}-1,2-dihydropyrimidin-2-one)

• Product Name: 1-(2,5-diphenyl-1,3-thiazol-4-yl)-4-{(furan-2-yl)methylamino}-1,2-dihydropyrimidin-2-one
• CAS No: 750617-19-7
• MF: C₂₄H₁₈N₄O₂S
• MW: 426.490323543549
• CID: 6065486
• PubChem ID: 1277295
• Update Time: 2025-07-23

1-(2,5-diphenyl-1,3-thiazol-4-yl)-4-{(furan-2-yl)methylamino}-1,2-dihydropyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-diphenyl-1,3-thiazol-4-yl)-4-{(furan-2-yl)methylamino}-1,2-dihydropyrimidin-2-one
• 1-(2,5-diphenylthiazol-4-yl)-4-((furan-2-ylmethyl)amino)pyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone, 1-(2,5-diphenyl-4-thiazolyl)-4-[(2-furanylmethyl)amino]-
• CHEMBL4921498
• F1142-3826
• 1-(2,5-diphenyl-1,3-thiazol-4-yl)-4-{[(furan-2-yl)methyl]amino}-1,2-dihydropyrimidin-2-one
• 750617-19-7
• 1-(2,5-diphenyl-1,3-thiazol-4-yl)-4-(furan-2-ylmethylamino)pyrimidin-2-one
• AKOS024255565
• Z1013750840

• Inchi： 1S/C24H18N4O2S/c29-24-26-20(25-16-19-12-7-15-30-19)13-14-28(24)22-21(17-8-3-1-4-9-17)31-23(27-22)18-10-5-2-6-11-18/h1-15H,16H2,(H,25,26,29)
• InChI Key： ZMXWHRZOAJGFPR-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=C(C3=CC=CC=C3)SC(C3=CC=CC=C3)=N2)C=CC(NCC2=CC=CO2)=N1

Computed Properties

• Exact Mass: 426.11504700g/mol
• Monoisotopic Mass: 426.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 99Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 635.1±65.0 °C(Predicted)
• pka: 3.56±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 1-(2,5-diphenyl-1,3-thiazol-4-yl)-4-{(furan-2-yl)methylamino}-1,2-dihydropyrimidin-2-one

Recent Advances in the Study of 1-(2,5-diphenyl-1,3-thiazol-4-yl)-4-{(furan-2-yl)methylamino}-1,2-dihydropyrimidin-2-one (CAS: 750617-19-7)

The compound 1-(2,5-diphenyl-1,3-thiazol-4-yl)-4-{(furan-2-yl)methylamino}-1,2-dihydropyrimidin-2-one (CAS: 750617-19-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a promising scaffold for drug development, particularly in the context of kinase inhibition. Structural analysis reveals that the thiazole and dihydropyrimidinone moieties contribute to its ability to interact with key amino acid residues in the ATP-binding pockets of various kinases. Computational docking studies further support these findings, demonstrating favorable binding affinities for targets such as EGFR and CDK2.

In vitro evaluations have shown that 750617-19-7 exhibits potent antiproliferative activity against multiple cancer cell lines, with IC50 values in the low micromolar range. Notably, the compound demonstrates selective cytotoxicity towards cancer cells while showing minimal effects on normal cell lines, suggesting a favorable therapeutic window. Mechanistic studies indicate that this selectivity may be attributed to the compound's ability to induce apoptosis through the mitochondrial pathway.

Recent pharmacokinetic studies have provided valuable insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. While the compound shows good membrane permeability in Caco-2 assays, its metabolic stability in liver microsomes remains a challenge that requires further optimization. Several research groups are currently exploring structural modifications to improve these properties while maintaining the compound's biological activity.

The latest patent landscape reveals increasing interest in this chemical scaffold, with several pharmaceutical companies filing applications covering its derivatives and therapeutic uses. These patents primarily focus on oncology applications, although emerging evidence suggests potential utility in inflammatory diseases and neurodegenerative disorders as well.

Future research directions for 750617-19-7 include detailed structure-activity relationship (SAR) studies to optimize potency and selectivity, as well as comprehensive in vivo efficacy and toxicity evaluations. The compound's unique structural features continue to make it an attractive subject for medicinal chemistry optimization and target identification studies in chemical biology.